2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol

• IUPAC Name: [2,3,4-trichloro-5-(trifluoromethoxy)phenyl]methanol
• InChI: InChI=1S/C8H4Cl3F3O2/c9-5-3(2-15)1-4(6(10)7(5)11)16-8(12,13)14/h1,15H,2H2
• InChI Key: PQFYBTUQSKQXJB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1OC(F)(F)F)Cl)Cl)Cl)CO
• Molecular Formula: C8H4Cl3F3O2
• Molecular Weight: 295.5 g/mol

Description

2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol (TFMBA) is an organic compound composed of an alcohol functional group attached to a trichlorobenzyl group. It is a white, crystalline solid that is soluble in water and other polar solvents. It has a wide range of applications in the fields of chemistry, biochemistry, and materials science.

Scientific Research Applications

2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol has been used in a variety of scientific research applications, including as a reagent for the synthesis of organic compounds, as a catalyst for the synthesis of polymers, as a solvent for the extraction of organic compounds, and as a stabilizer for the storage of organic compounds. It has also been used as a ligand in metal-catalyzed reactions, as a biocompatible medium for the production of proteins, and as a fluorescent probe for the detection of biomolecules.

Mechanism of Action

2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol acts as a Lewis acid, which means that it can accept a pair of electrons from a donor molecule. This enables it to form a coordinate covalent bond with the donor molecule, which can then be used to facilitate a variety of chemical reactions.
Biochemical and Physiological Effects
2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol has been shown to be non-toxic and to have no adverse effects on the environment. It has also been shown to have no effect on the growth or reproduction of organisms, and to have no mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol in laboratory experiments is its high solubility in water and other polar solvents, which makes it ideal for use in a wide range of reactions. However, it is important to note that 2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol is a relatively weak Lewis acid, which can limit its effectiveness in certain reactions.

Future Directions

In the future, 2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol could be used in a variety of new applications, such as in the synthesis of pharmaceuticals, in the detection of biomolecules, in the production of polymers, and in the stabilization of organic compounds. Additionally, further research could be conducted to explore the potential of 2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol as a catalyst for the synthesis of organic compounds. Finally, further research could be conducted to explore the potential of 2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol as a fluorescent probe for the detection of biomolecules.

Synthesis Methods

2,3,4-Trichloro-5-(trifluoromethoxy)benzyl alcohol can be synthesized by a variety of methods, including the reaction of trifluoromethylbenzyl chloride with potassium hydroxide, the reaction of trifluoromethylbenzyl bromide with sodium hydroxide, and the reaction of trifluoromethylbenzyl iodide with sodium hydroxide. In each case, the reaction produces a white, crystalline solid.